Cas no 78-38-6 (1-[ethoxy(ethyl)phosphoryl]oxyethane)

• Product Name: 1-[ethoxy(ethyl)phosphoryl]oxyethane
• CAS No: 78-38-6
• MF: C₆H₁₅O₃P
• MW: 166.155263185501
• CID: 81684
• PubChem ID: 6534
• Update Time: 2025-08-05

1-[ethoxy(ethyl)phosphoryl]oxyethane Chemical and Physical Properties

Names and Identifiers

• Diethyl ethylphosphonate
• 1-[ethoxy(ethyl)phosphoryl]oxyethane
• Diethoxyethylphosphine oxide
• UNII-Y52Q01P44T
• Diethylethylphosphonate
• Y52Q01P44T
• Ethylphosphonic Acid Diethyl Ester
• CCRIS 6230
• MLS001050132
• Tox21_200361
• NSC2671
• 78-38-6
• Ethanephosphonic acid, diethyl ester
• ethyl-phosphonic acid diethyl ester
• AKOS015839010
• Phosphonic acid, ethyl-, diethyl ester
• SMR001216581
• CAS-78-38-6
• FT-0624781
• Q27294279
• Amgard v 490
• Diethyl ethanephosphonate
• E0483
• NSC 2671
• AI3-18558
• EINECS 201-111-9
• Diethyl ethylphosphonate, >=98.0% (GC)
• DTXSID7025051
• DTXCID405051
• NS00019579
• InChI=1/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-6H2,1-3H
• NCGC00091203-02
• Ethylphosphonic acid, diethyl ester
• NCGC00091203-01
• HSDB 2560
• CHEMBL1299387
• NCGC00257915-01
• Diethylethanephosphonate
• Dimethyl methylphosphonate(DEEP)
• SCHEMBL26483
• Phosphonic acid, P-ethyl-, diethyl ester
• F17208
• NSC-2671
• ETHYLDIETHOXYPHOSPHINE OXIDE
• ethanephosphonic acid diethyl ester
• Phosphonic acid, ethyl, diethyl ester
• DB-056306

• Inchi： 1S/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-6H2,1-3H3
• InChI Key： AATNZNJRDOVKDD-UHFFFAOYSA-N
• SMILES： P(CC)(=O)(OCC)OCC
• BRN： 1756861

Computed Properties

• Exact Mass: 166.07600
• Monoisotopic Mass: 166.075881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.010
• Boiling Point: 198 ºC
• Flash Point: 93 ºC
• Refractive Index: 1.422
• Water Partition Coefficient: Miscible with alcohol, ether and organic solvents. Slightly miscible with water.
• Stability/Shelf Life: Stable, but hydrolyzes under both acidic and basic conditions. Incompatible with strong oxidizing agents.
• PSA: 45.34000
• LogP: 2.27240
• Solubility: It is miscible with water and organic solvents

1-[ethoxy(ethyl)phosphoryl]oxyethane Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38-51/53-41-22
• Safety Instruction： S37/39-S26
• RTECS：SZ7925000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Risk Phrases：R36/37/38

Additional information on 1-[ethoxy(ethyl)phosphoryl]oxyethane

1-[ethoxy(ethyl)phosphoryl]oxyethane: A Comprehensive Overview

1-[ethoxy(ethyl)phosphoryl]oxyethane (CAS No. 78-38-6) is a versatile organic compound with significant applications in various industries. This compound, also known as diethyl phosphate, is a phosphorylated derivative of ethanol and exhibits unique chemical properties that make it valuable in numerous fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 1-[ethoxy(ethyl)phosphoryl]oxyethane.

The molecular structure of 1-[ethoxy(ethyl)phosphoryl]oxyethane consists of a central phosphorus atom bonded to two ethoxy groups and one hydroxyl group. This arrangement imparts the compound with a high degree of reactivity, particularly in phosphorylation reactions. Recent studies have highlighted its role as an intermediate in the synthesis of more complex phosphorus-containing compounds, which are widely used in pharmaceuticals and agrochemicals.

One of the most notable applications of diethyl phosphate is in the production of pesticides and herbicides. Its ability to act as a phosphorylating agent makes it an essential component in the synthesis of organophosphorus compounds, which are critical for crop protection. Researchers have recently explored its use in developing eco-friendly alternatives to traditional pesticides, focusing on reducing environmental impact while maintaining efficacy.

In the pharmaceutical industry, 1-[ethoxy(ethyl)phosphoryl]oxyethane serves as a key intermediate in the synthesis of nucleotides and other bioactive molecules. Its role in enzymatic reactions has been extensively studied, particularly in the context of DNA synthesis and repair mechanisms. Cutting-edge research has revealed its potential in developing novel antiviral agents, leveraging its ability to inhibit viral replication processes.

The synthesis of diethyl phosphate typically involves the reaction of phosphorus oxychloride with ethanol under controlled conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, reducing production costs and minimizing by-products. These innovations are expected to drive further adoption of 1-[ethoxy(ethyl)phosphoryl]oxyethane in industrial applications.

From an environmental perspective, understanding the degradation pathways of diethyl phosphate is crucial for assessing its ecological impact. Studies have shown that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microbiota and terrestrial ecosystems.

In conclusion, 1-[ethoxy(ethyl)phosphoryl]oxyethane (CAS No. 78-38-6) is a multifaceted compound with wide-ranging applications across industries. Its role as an intermediate in chemical synthesis, coupled with recent advancements in its production and application techniques, underscores its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations.